Cas no 63722-83-8 (2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-)

• Product Name: 2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-
• CAS No: 63722-83-8
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 425874
• PubChem ID: 71380938
• Update Time: 2025-04-19

2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4,5-diamino-6-(1-piperidinyl)-
• 5,6-diamino-4-piperidin-1-yl-1H-pyrimidin-2-one
• 5,6-Diamino-4-(piperidin-1-yl)pyrimidin-2(1H)-one
• DTXSID50803422
• 63722-83-8

• Inchi： 1S/C9H15N5O/c10-6-7(11)12-9(15)13-8(6)14-4-2-1-3-5-14/h1-5,10H2,(H3,11,12,13,15)
• InChI Key： CSGRDTWXCLHGOY-UHFFFAOYSA-N
• SMILES： O=C1NC(=C(C(=N1)N1CCCCC1)N)N

Computed Properties

• Exact Mass: 209.12785
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• PSA: 96.74